(3Z)-3-[(2-hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 3-[(2-hydroxyphenyl)diazenyl]-1-prop-2-enylindol-2-ol
• InChI: InChI=1S/C17H15N3O2/c1-2-11-20-14-9-5-3-7-12(14)16(17(20)22)19-18-13-8-4-6-10-15(13)21/h2-10,21-22H,1,11H2
• InChI Key: BGWLQENWEYEDFQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2C(=C1O)N=NC3=CC=CC=C3O

Description

(3Z)-3-[(2-Hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one is a substituted indole derivative featuring a hydrazinylidene group at position 3 and a propenyl (allyl) substituent at position 1. The Z-configuration of the hydrazinylidene moiety defines the spatial arrangement of the molecule, influencing its reactivity, crystallinity, and intermolecular interactions.

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of 3-substituted indole derivatives. Key structural analogs and their distinguishing features are summarized below:

Compound Name	Substituent at Position 1	Substituent at Position 3	Configuration	Key Structural Differences	Reference
(3Z)-3-[(2-Hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one	Propenyl (allyl)	(2-Hydroxyphenyl)hydrazinylidene	Z	Reference compound	Target
(3Z)-3-(Benzylidene)-1,3-dihydro-2H-indol-2-one	None (parent indole)	Benzylidene	Z	Lacks propenyl and hydroxyl groups; simpler aromatic substituent
(3Z)-3-[(4-Chlorobenzylidene)-1,3-dihydro-2H-indol-2-one	None	4-Chlorobenzylidene	Z	Chlorine substituent increases lipophilicity; no propenyl group
(3Z)-3-[(4-Methylphenyl)imino]-1-phenylindol-2-one	Phenyl	4-Methylphenylimino	Z	Imino instead of hydrazinylidene; methylphenyl enhances steric bulk
(3Z)-3-[(5-Methoxyindol-3-yl)methylidene]-2,3-dihydro-1H-indol-2-one	None	5-Methoxyindolyl-methylidene	Z	Methoxy and indole substituents alter electronic properties
(3Z)-3-[(4-Hydroxy-3-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one	None	4-Hydroxy-3-methoxyphenyl-methylidene	Z	Polar substituents (hydroxy, methoxy) enhance hydrogen bonding

Key Observations :

• Substituent Effects : The propenyl group at position 1 in the target compound introduces steric and electronic effects absent in simpler analogs. Allyl groups can modulate solubility and reactivity .
• Hydrazinylidene vs. Imino/Methylidene: The hydrazinylidene group (NH-N=C) in the target compound differs from imino (NH-C=) or methylidene (CH=) groups in analogs, affecting hydrogen-bonding capacity and tautomerism .
• Hydroxyphenyl vs. Chlorophenyl/Methoxyphenyl : The 2-hydroxyphenyl group enables strong hydrogen bonding, distinguishing it from electron-withdrawing (e.g., Cl) or bulky (e.g., methoxy) substituents .

Physicochemical and Pharmacological Properties

• Hydrogen Bonding: The 2-hydroxyphenyl group in the target compound forms robust O–H···N and N–H···O interactions, enhancing crystallinity and thermal stability compared to non-polar analogs like (3Z)-3-(4-chlorobenzylidene)indol-2-one .
• Lipophilicity: The propenyl group increases hydrophobicity relative to unsubstituted indoles but less so than chlorinated derivatives (e.g., 3,4-dichlorophenylimino analogs in ).
• For instance, (3Z)-3-[2-(4-chlorophenyl)hydrazin-1-ylidene]-1-phenylindol-2-one shows moderate cytotoxicity against HeLa cells .